Cas no 83123-54-0 (4-[3-(4-chlorophenyl)propoxy]benzyl pyridine-3-carboxylate)

• Product name: 4-[3-(4-chlorophenyl)propoxy]benzyl pyridine-3-carboxylate
• CAS No: 83123-54-0
• MF: C₂₂H₂₀NO₃Cl
• MW: 381.8521
• CID: 1807218
• PubChem ID: 3068163

4-[3-(4-chlorophenyl)propoxy]benzyl pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)propoxy]benzyl pyridine-3-carboxylate
• [4-[3-(4-chlorophenyl)propoxy]phenyl]methyl pyridine-3-carboxylate
• SCHEMBL10999491
• MOIYZHBMXFFZNB-UHFFFAOYSA-N
• DTXSID70232179
• 4-[3-(4-Chlorophenyl)propoxy]benzyl nicotinate
• 83123-54-0
• 3-Pyridinecarboxylic acid, (4-(3-(4-chlorophenyl)propoxy)phenyl)methyl ester
• 4-(3-(4-Chlorophenyl)propoxy)benzyl nicotinate

• Inchi： InChI=1S/C22H20ClNO3/c23-20-9-5-17(6-10-20)3-2-14-26-21-11-7-18(8-12-21)16-27-22(25)19-4-1-13-24-15-19/h1,4-13,15H,2-3,14,16H2
• InChI Key： MOIYZHBMXFFZNB-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)OCC2=CC=C(C=C2)OCCCC3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 381.1131712g/mol
• Monoisotopic Mass: 381.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų
• XLogP3: 5.3